Bis-propargyl-PEG8
Bis-propargyl-PEG8
Bis-propargyl-PEG8 is a PEG derivative containing two propargyl groups. The propargyl groups can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1351373-46-0
VCID:
VC0521484
InChI:
InChI=1S/C20H34O8/c1-3-5-21-7-9-23-11-13-25-15-17-27-19-20-28-18-16-26-14-12-24-10-8-22-6-4-2/h1-2H,5-20H2
SMILES:
C#CCOCCOCCOCCOCCOCCOCCOCCOCC#C
Molecular Formula:
C20H34O8
Molecular Weight:
402.48
Bis-propargyl-PEG8
CAS No.: 1351373-46-0
Inhibitors
VCID: VC0521484
Molecular Formula: C20H34O8
Molecular Weight: 402.48
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1351373-46-0 |
---|---|
Product Name | Bis-propargyl-PEG8 |
Molecular Formula | C20H34O8 |
Molecular Weight | 402.48 |
IUPAC Name | 4,7,10,13,16,19,22,25-octaoxaoctacosa-1,27-diyne |
Standard InChI | InChI=1S/C20H34O8/c1-3-5-21-7-9-23-11-13-25-15-17-27-19-20-28-18-16-26-14-12-24-10-8-22-6-4-2/h1-2H,5-20H2 |
Standard InChIKey | VVUXHSSWSXTRPE-UHFFFAOYSA-N |
SMILES | C#CCOCCOCCOCCOCCOCCOCCOCCOCC#C |
Appearance | Solid powder |
Description | Bis-propargyl-PEG8 is a PEG derivative containing two propargyl groups. The propargyl groups can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Bis-propargyl-PEG8 |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. |
Last Modified | Aug 20 2021 |
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